aniline;sulfuric acid
Overview
Description
Benzenamine, sulfate (2:1), also known as Aniline sulfate, is a compound with the molecular formula (C6H5NH2)2·H2SO4 . It is a chemical used in laboratory settings .
Molecular Structure Analysis
The molecular formula of Benzenamine, sulfate (2:1) is C6H7N.1/2H2O4S, and it has a molecular weight of 284.33 g/mol . The structure of this compound includes a sulfamic acid having a phenyl group attached to nitrogen .Physical and Chemical Properties Analysis
Benzenamine, sulfate (2:1) is a compound with a molecular weight of 284.331 Da and a mono-isotopic mass of 284.083069 Da . It is soluble in water .Scientific Research Applications
Anaerobic Degradation of Organic Compounds : Benzenamine compounds play a role in the anaerobic degradation of organic compounds like benzoate and phenanthrene. These processes often involve interactions between different types of bacteria, including methanogenic, sulfate-reducing, and syntrophic acetogenic bacteria (Li, Lam, & Fang, 1996); (Tsai, Kumar, Chang, & Lin, 2009).
Pharmacological Applications : Research has explored the use of benzedrine sulfate (a related compound) in various medical treatments, such as enhancing school performance in children with behavioral problems (Bradley, 1937) and managing psychosis with postencephalitic parkinsonism (Reznikoff, 1939).
Solid State Chemistry : The crystal structures of N-sulfinyl-benzenamine compounds have been studied to understand their configuration and conformation (Romano, Védova, & Boese, 1999).
Water Decontamination : Benzenamine-based compounds have been investigated for their potential in water decontamination, particularly in the oxidation of pharmaceuticals through sulfate radical anion pathways (Ahmed, Barbati, Doumenq, & Chiron, 2012).
Wastewater Treatment : Studies have explored the use of persulfate activated by Fe2+ for treating petrochemical wastewater, where compounds like benzenamine are intermediates in the degradation process (Rahmat & Ahmadi, 2019).
Corrosion Inhibition and Biocidal Effects : Certain benzenamine derivatives have been evaluated as corrosion inhibitors and antimicrobial agents against sulfate-reducing bacteria, indicating their potential in industrial applications (Shaban, Saied, Tawfik, Abd-Elaal, & Aiad, 2013).
Anaerobic Bioremediation : Benzenamine compounds have been studied in the context of anaerobic bioremediation of petroleum-contaminated aquifers under sulfate-reducing conditions (Anderson & Lovley, 2000).
Synthesis and Photovoltaic Properties : Research has been conducted on the synthesis of star-shaped molecules with benzenamine components for use in organic solar cells, highlighting their application in renewable energy technologies (Wu, Zhao, He, Zhang, He, Chen, & Li, 2009).
Safety and Hazards
Mechanism of Action
- Specifically, it interacts with the benzene ring system, which contains six π electrons delocalized in six p orbitals. Aromaticity makes benzene especially stable, and it retains its aromatic ring during reactions .
- In the second step (fast), a proton is removed from this intermediate, yielding a substituted benzene ring. Aromaticity is reformed during this step .
Target of Action
Mode of Action
Biochemical Analysis
Biochemical Properties
The biochemical properties of Benzenamine, sulfate (2:1) are not fully understood due to limited research. It can be inferred from the properties of its constituents, benzenamine and sulfate. Benzenamine, being an amine, can participate in various biochemical reactions involving enzymes and proteins . The sulfate group, on the other hand, is known to be involved in various metabolic pathways .
Molecular Mechanism
Benzenamine, as an amine, can participate in a variety of reactions, including those involving enzyme inhibition or activation . The sulfate group can also interact with various biomolecules .
Metabolic Pathways
Sulfate is known to be involved in various metabolic pathways, including those involving enzymes and cofactors .
Transport and Distribution
Sulfate transport systems in plants and other organisms have been extensively studied .
Subcellular Localization
The localization of similar compounds can be influenced by various factors, including targeting signals and post-translational modifications .
Properties
IUPAC Name |
aniline;sulfuric acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6H7N.H2O4S/c2*7-6-4-2-1-3-5-6;1-5(2,3)4/h2*1-5H,7H2;(H2,1,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUKMEFZGEMVGLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N.C1=CC=C(C=C1)N.OS(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
62-53-3 (Parent) | |
Record name | Aniline hemisulfate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000542165 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID20883433 | |
Record name | Benzenamine, sulfate (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20883433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; Darkened by air and light; [Merck Index] White odorless powder; [Alfa Aesar MSDS] | |
Record name | Aniline hemisulfate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20242 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
542-16-5 | |
Record name | Aniline hemisulfate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000542165 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, sulfate (2:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, sulfate (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20883433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dianilinium sulphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.005 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ANILINE HEMISULFATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3BM77321CW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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